Ethyl 4-(2-((3-methoxyphenyl)amino)-2-oxoethoxy)-6-oxo-1-(p-tolyl)-1,6-dihydropyridazine-3-carboxylate

• IUPAC Name: ethyl 4-[2-(3-methoxyanilino)-2-oxoethoxy]-1-(4-methylphenyl)-6-oxopyridazine-3-carboxylate
• InChI: InChI=1S/C23H23N3O6/c1-4-31-23(29)22-19(13-21(28)26(25-22)17-10-8-15(2)9-11-17)32-14-20(27)24-16-6-5-7-18(12-16)30-3/h5-13H,4,14H2,1-3H3,(H,24,27)
• InChI Key: VIXLRNBOOVGGSQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C=C1OCC(=O)NC2=CC(=CC=C2)OC)C3=CC=C(C=C3)C
• Molecular Formula: C23H23N3O6
• Molecular Weight: 437.4 g/mol

Description

Ethyl 4-(2-((3-methoxyphenyl)amino)-2-oxoethoxy)-6-oxo-1-(p-tolyl)-1,6-dihydropyridazine-3-carboxylate is a useful research compound. Its molecular formula is C23H23N3O6 and its molecular weight is 437.452. The purity is usually 95%.
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Scientific Research Applications

Synthetic Methodologies and Structural Assignments

• The compound has been involved in studies for regioselective synthesis routes, highlighting its utility in generating specific chemical structures with desired properties. For instance, a study on the regioselective synthesis of pyrazole derivatives from ethyl 2,4-dioxooctanoate showcases the compound's role in the selective formation of targeted molecular frameworks, aiding in the exploration of chemical space for potential pharmaceuticals (Ashton & Doss, 1993).

Pharmacological Activities

• Research into the synthesis of lignan conjugates and their evaluation for antimicrobial and antioxidant activities indicates the compound's relevance in medicinal chemistry. Compounds derived from similar synthetic pathways have shown significant biological activities, suggesting potential applications in drug development (Raghavendra et al., 2016).
• Another study focuses on the synthesis and evaluation of novel 4-amino-3-(p-methoxybenzyl)-4,5-dihydro-1,2,4-triazole-5-one derivatives for their anticancer activity, demonstrating the utility of related compounds in searching for new anticancer agents (Bekircan et al., 2008).

Herbicidal and Antimicrobial Activities

• The compound's derivatives have been explored for their herbicidal activities, with certain derivatives showing potential as commercial bleaching herbicides. This highlights its role in agricultural research and the development of new herbicidal compounds (Xu et al., 2008).
• Synthesis and evaluation of Schiff and Mannich bases of Isatin derivatives with the compound have been investigated for their chemical properties and potential biological activities, indicating its significance in the development of novel antimicrobial agents (Bekircan & Bektaş, 2008).